Cas no 1785430-31-0 (2-(1,1-difluoroethyl)azetidine)
2-(1,1-difluoroethyl)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,1-difluoroethyl)azetidine
- 1785430-31-0
- EN300-2007322
-
- Inchi: 1S/C5H9F2N/c1-5(6,7)4-2-3-8-4/h4,8H,2-3H2,1H3
- InChI Key: PQWALRYWRPUMJF-UHFFFAOYSA-N
- SMILES: FC(C)(C1CCN1)F
Computed Properties
- Exact Mass: 121.07030562g/mol
- Monoisotopic Mass: 121.07030562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 92.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 12Ų
2-(1,1-difluoroethyl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007322-0.05g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 0.05g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-2007322-0.1g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 0.1g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-2007322-0.25g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 0.25g |
$1235.0 | 2023-09-16 | ||
| Enamine | EN300-2007322-0.5g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 0.5g |
$1289.0 | 2023-09-16 | ||
| Enamine | EN300-2007322-1.0g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 1g |
$1829.0 | 2023-05-31 | ||
| Enamine | EN300-2007322-2.5g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 2.5g |
$2631.0 | 2023-09-16 | ||
| Enamine | EN300-2007322-5.0g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 5g |
$5304.0 | 2023-05-31 | ||
| Enamine | EN300-2007322-10.0g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 10g |
$7866.0 | 2023-05-31 | ||
| Enamine | EN300-2007322-1g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 1g |
$1343.0 | 2023-09-16 | ||
| Enamine | EN300-2007322-5g |
2-(1,1-difluoroethyl)azetidine |
1785430-31-0 | 5g |
$3894.0 | 2023-09-16 |
2-(1,1-difluoroethyl)azetidine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-(1,1-difluoroethyl)azetidine
Introduction to 2-(1,1-difluoroethyl)azetidine (CAS No. 1785430-31-0)
2-(1,1-difluoroethyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 1785430-31-0, is a fluorinated azetidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, presents a promising scaffold for the development of novel therapeutic agents. The presence of fluorine atoms in its molecular structure not only influences its physicochemical properties but also enhances its potential biological activity, making it a subject of extensive study in drug discovery programs.
The azetidine ring, a five-membered heterocyclic amine, is a common motif in bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids. In 2-(1,1-difluoroethyl)azetidine, the substitution of one hydrogen atom with a 1,1-difluoroethyl group introduces fluorine atoms at positions 1 and 1', which can significantly modulate the electronic distribution and steric environment of the molecule. This modification has been shown to affect both the metabolic stability and binding affinity of the compound to biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-(1,1-difluoroethyl)azetidine with greater precision. Studies suggest that the fluorinated ethyl side chain enhances lipophilicity, potentially improving membrane permeability and oral bioavailability. Additionally, fluorine atoms are known to stabilize carbonyl groups and amide bonds through electron-withdrawing effects, which could prolong the half-life of drugs when incorporated into their structures.
In the realm of medicinal chemistry, 2-(1,1-difluoroethyl)azetidine has been explored as a precursor for synthesizing more complex derivatives with tailored biological activities. Researchers have leveraged its reactive sites to develop analogs targeting various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. For instance, modifications at the nitrogen position of the azetidine ring have led to compounds exhibiting inhibitory effects on specific enzymes implicated in inflammatory pathways.
The synthesis of 2-(1,1-difluoroethyl)azetidine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. The introduction of fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as fluorous chemistry have been employed to facilitate these reactions while maintaining control over regioselectivity and stereochemistry.
From a regulatory perspective, 2-(1,1-difluoroethyl)azetidine (CAS No. 1785430-31-0) is subject to standard guidelines for chemical substances in pharmaceutical research. Its handling requires adherence to good laboratory practices (GLP) to ensure safety and reproducibility in experimental settings. While not classified as a hazardous material under current regulations, proper precautions must be taken during storage and handling to prevent degradation or contamination.
The growing interest in fluorinated heterocycles like 2-(1,1-difluoroethyl)azetidine underscores their potential as pharmacophores in modern drug design. Ongoing studies are focused on optimizing synthetic routes for large-scale production and exploring novel derivatives with enhanced efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating progress in this field.
In conclusion,2-(1,1-difluoroethyl)azetidine represents a significant compound in medicinal chemistry with diverse applications across therapeutic domains. Its unique structural features offer opportunities for innovation in drug development while adhering to stringent scientific standards. As research continues to uncover new possibilities for this fluorinated azetidine derivative,1785430-31-0 is poised to play a pivotal role in advancing therapeutic strategies for global health challenges.
1785430-31-0 (2-(1,1-difluoroethyl)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)